Cas no 850764-64-6 (4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one)

• Product Name: 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one
• CAS No: 850764-64-6
• MF: C₂₄H₂₈N₂O₃
• MW: 392.490726470947
• CID: 5420091
• Update Time: 2025-05-25

4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-6-propan-2-ylchromen-2-one
• 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one

• Inchi： 1S/C24H28N2O3/c1-17(2)18-4-9-23-22(14-18)19(15-24(27)29-23)16-25-10-12-26(13-11-25)20-5-7-21(28-3)8-6-20/h4-9,14-15,17H,10-13,16H2,1-3H3
• InChI Key： BHZGZBASSLYXEK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C(C)C)C=C2C(CN2CCN(C3=CC=C(OC)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one

4-{4-(4-Methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one: A Comprehensive Overview

4-{4-(4-Methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one (CAS No. 850764-64-6) is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound, often referred to as compound 850764-64-6, belongs to the class of chromenones, which are known for their diverse biological activities. The structure of this compound is characterized by a chromenone skeleton, a piperazine ring, and a methoxyphenyl group, making it a unique candidate for various therapeutic applications.

The chromenone core of this compound is a fused bicyclic system consisting of a benzene ring and a gamma-pyrone ring. This structure is highly versatile and has been extensively studied for its ability to interact with various biological targets. The piperazine ring, a six-membered amine-containing heterocycle, is a common structural motif in many drugs due to its ability to form hydrogen bonds and its flexibility in accommodating different substituents. The methoxyphenyl group attached to the piperazine ring introduces additional electronic and steric effects, further enhancing the compound's potential for bioactivity.

Recent studies have highlighted the importance of compound 850764-64-6 in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, the compound has shown promising results in inhibiting enzymes like tyrosine kinases and histone deacetylases, which are critical targets in oncology. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

The synthesis of compound 850764-64-6 involves a multi-step process that combines advanced organic chemistry techniques. The construction of the chromenone skeleton typically begins with the condensation of an aldehyde with a ketone or related carbonyl compound. Subsequent steps involve the introduction of the piperazine and methoxyphenyl groups through nucleophilic aromatic substitution or other coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of physical properties, compound 850764-64-6 exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties are crucial for its formulation into various drug delivery systems, including tablets, capsules, and injectables.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored the use of compound 850764-64-6 as a payload in nanoparticles and liposomes designed to deliver therapeutic agents directly to diseased tissues. This approach not only enhances efficacy but also reduces systemic toxicity, making it an attractive option for personalized medicine.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of compound 850764-64-6 with various protein targets. These studies have revealed that the compound's piperazine ring plays a critical role in stabilizing interactions with amino acid residues within the active sites of enzymes. This understanding has guided further optimization efforts aimed at improving potency and selectivity.

In conclusion, compound 850764-64-6, or 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6-(propan-2-yl)-2H-chromen-2-one, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for future drug development. As research continues to uncover new applications and mechanisms of action, this compound will undoubtedly play an increasingly important role in addressing unmet medical needs.